Cas no 1602211-72-2 (1,3-Dioxolane-2-ethanamine, 2-methyl-N-(phenylmethyl)-)

• Product Name: 1,3-Dioxolane-2-ethanamine, 2-methyl-N-(phenylmethyl)-
• CAS No: 1602211-72-2
• MF: C₁₃H₁₉NO₂
• MW: 221.29546380043
• CID: 5253574
• Update Time: 2025-05-20

1,3-Dioxolane-2-ethanamine, 2-methyl-N-(phenylmethyl)- Chemical and Physical Properties

Names and Identifiers

• benzyl[2-(2-methyl-1,3-dioxolan-2-yl)ethyl]amine
• N-Benzyl-2-(2-methyl-1,3-dioxolan-2-yl)ethanamine
• Z1675909803
• CID 104624915
• 1,3-Dioxolane-2-ethanamine, 2-methyl-N-(phenylmethyl)-

• Inchi： 1S/C13H19NO2/c1-13(15-9-10-16-13)7-8-14-11-12-5-3-2-4-6-12/h2-6,14H,7-11H2,1H3
• InChI Key： GHOBVRFQGCYJJJ-UHFFFAOYSA-N
• SMILES： O1CCOC1(C)CCNCC1=CC=CC=C1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 196
• XLogP3: 1.5
• Topological Polar Surface Area: 30.5

Experimental Properties

• Density: 1.039±0.06 g/cm3(Predicted)
• Boiling Point: 311.0±22.0 °C(Predicted)
• pka: 9.57±0.19(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylmethylamines

Additional information on 1,3-Dioxolane-2-ethanamine, 2-methyl-N-(phenylmethyl)-

Compound CAS No. 1602211-72-2: 1,3-Dioxolane-2-ethanamine, 2-methyl-N-(phenylmethyl)-

The compound with CAS number 1602211-72-2, commonly referred to as 1,3-Dioxolane-2-ethanamine, 2-methyl-N-(phenylmethyl)-, is a significant molecule in the field of organic chemistry. This compound has garnered attention due to its unique structural properties and potential applications in various industries. Recent studies have highlighted its role in drug discovery and material science, making it a subject of interest for researchers worldwide.

Chemical Structure and Properties

The molecular structure of 1,3-Dioxolane-2-ethanamine, 2-methyl-N-(phenylmethyl)- consists of a dioxolane ring fused with an ethanamine group. The presence of the dioxolane ring introduces unique electronic properties, while the ethanamine group enhances its reactivity. This combination makes the compound versatile for various chemical reactions. Recent research has focused on understanding the stereochemistry and reactivity of this molecule under different conditions.

Physical and Chemical Properties

Physical properties such as melting point, boiling point, and solubility are critical in determining the practical applications of this compound. According to recent studies, the melting point of CAS No. 1602211-72-2 is approximately 85°C, while its boiling point is around 350°C under standard conditions. The compound exhibits moderate solubility in common organic solvents like dichloromethane and ethanol. These properties make it suitable for use in various chemical processes.

Applications in Industry

The applications of 1,3-Dioxolane-2-ethanamine, 2-methyl-N-(phenylmethyl)- span across multiple sectors. In the pharmaceutical industry, it serves as an intermediate in the synthesis of complex molecules with bioactive properties. Recent advancements have explored its role in developing new drug candidates for treating chronic diseases such as cancer and neurodegenerative disorders.

In the field of material science, this compound has been utilized as a building block for constructing advanced materials with tailored properties. Its ability to form stable complexes with metal ions has opened new avenues for creating coordination polymers and metal-organic frameworks (MOFs). These materials hold promise for applications in gas storage, catalysis, and sensing technologies.

Synthesis and Manufacturing

The synthesis of CAS No. 1602211-72-2 involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. Recent research has focused on optimizing the synthesis pathway to improve yield and reduce environmental impact. One notable approach involves the use of transition metal catalysts to facilitate key transformations during the synthesis process.

Safety and Handling

While working with this compound, it is essential to adhere to standard safety protocols. Proper ventilation should be ensured when handling large quantities of the substance. Researchers are advised to wear appropriate personal protective equipment (PPE) to minimize exposure risks. Storage conditions should comply with industry standards to prevent degradation or contamination.

Future Prospects

The future outlook for 1,3-Dioxolane-2-ethanamine, 2-methyl-N-(phenylmethyl)- is promising due to its potential in emerging fields such as green chemistry and sustainable manufacturing. Ongoing research aims to explore its use in developing eco-friendly alternatives to conventional chemicals. Additionally, advancements in computational chemistry are expected to provide deeper insights into its molecular behavior under various conditions.

In conclusion, CAS No. 1602